Cas no 1248793-32-9 (2-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: 2-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 1248793-32-9
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 6161199
• PubChem ID: 62400521
• Update Time: 2025-10-28

2-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• 2-[1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• 1248793-32-9
• AKOS011688155
• 2-[1-(3-fluorophenyl)triazol-4-yl]ethanol
• F6511-9330

• Inchi： 1S/C10H10FN3O/c11-8-2-1-3-10(6-8)14-7-9(4-5-15)12-13-14/h1-3,6-7,15H,4-5H2
• InChI Key： CPVWDIXHISNQMX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=C(CCO)N=N1

Computed Properties

• Exact Mass: 207.08079011g/mol
• Monoisotopic Mass: 207.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

Comprehensive Overview of 2-(1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 1248793-32-9)

In the realm of organic chemistry and pharmaceutical research, 2-(1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 1248793-32-9) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole core and fluorophenyl substituent, is widely studied for its potential applications in drug discovery and material science. The presence of both a 1,2,3-triazole ring and a hydroxyl group makes it a versatile intermediate for synthesizing more complex structures.

The compound's CAS number 1248793-32-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Researchers are particularly intrigued by its role in click chemistry, a field that has gained traction due to its efficiency in constructing molecular architectures. The 3-fluorophenyl moiety further enhances its utility, as fluorinated compounds often exhibit improved bioavailability and metabolic stability—a hot topic in medicinal chemistry.

One of the most searched questions about 2-(1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol revolves around its synthetic pathways. The compound is typically synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method is favored for its high yield, mild reaction conditions, and compatibility with diverse functional groups. The incorporation of the fluorine atom at the meta position of the phenyl ring is a strategic choice, often linked to enhanced electronic effects and binding affinity in target molecules.

Another trending topic is the compound's potential in cancer research. While not a drug itself, 2-(1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol serves as a scaffold for developing kinase inhibitors, a class of therapeutics under intense investigation for oncology applications. Its structural features align with the pharmacophore requirements of many kinase targets, making it a valuable tool for structure-activity relationship (SAR) studies.

From a material science perspective, this compound's triazole ring contributes to its stability and ability to form hydrogen bonds, which are critical for designing supramolecular assemblies. Such assemblies are pivotal in developing sensors and catalysts, areas that have seen exponential growth due to advancements in nanotechnology. The hydroxyl group also allows for further derivatization, enabling the creation of polymers or coatings with tailored properties.

Environmental and green chemistry enthusiasts often inquire about the compound's sustainability profile. While 2-(1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol is not inherently hazardous, its synthesis can be optimized to reduce waste and energy consumption. Researchers are exploring solvent-free or aqueous-phase reactions to align with the principles of green synthesis, a trend driven by global sustainability goals.

In summary, 2-(1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 1248793-32-9) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its structural elegance and functional versatility make it a staple in modern laboratories, while ongoing research continues to uncover new possibilities for this remarkable molecule.